Cas no 2228294-07-1 (2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile)

• Product Name: 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile
• CAS No: 2228294-07-1
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• CID: 6115005
• PubChem ID: 165631043
• Update Time: 2025-06-14

2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile
• 2228294-07-1
• 2-methyl-3-[4-(trifluoromethyl)phenyl]butanenitrile
• EN300-1956600

• Inchi： 1S/C12H12F3N/c1-8(7-16)9(2)10-3-5-11(6-4-10)12(13,14)15/h3-6,8-9H,1-2H3
• InChI Key： QWZOZZGACCHHOX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C(C#N)C)(F)F

Computed Properties

• Exact Mass: 227.09218387g/mol
• Monoisotopic Mass: 227.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile

Comprehensive Overview of 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile (CAS No. 2228294-07-1)

2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile, with the CAS number 2228294-07-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its trifluoromethylphenyl moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The compound's molecular structure features a butanenitrile backbone substituted with a methyl group and a trifluoromethylphenyl ring, which contributes to its distinct electronic and steric properties. These attributes are particularly relevant in the design of bioactive molecules, where the trifluoromethyl group is known to enhance metabolic stability and lipophilicity. As such, 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile is often investigated for its role in the development of new therapeutic agents and crop protection chemicals.

In recent years, the demand for fluorinated compounds like 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile has surged, driven by their applications in drug discovery and agrochemical innovation. The trifluoromethyl group is a key motif in many FDA-approved drugs, and its incorporation into nitrile derivatives opens new avenues for structure-activity relationship (SAR) studies. This compound's potential to modulate biological targets has made it a subject of interest in high-throughput screening and medicinal chemistry research.

From a synthetic perspective, 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile can be prepared through various routes, including Pd-catalyzed cross-coupling reactions and nucleophilic substitution techniques. Its CAS number 2228294-07-1 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. The compound's stability under standard laboratory conditions further enhances its utility as a building block for complex molecular architectures.

Environmental and safety considerations are also critical when working with 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile. While it is not classified as a hazardous substance, proper handling protocols should be followed to minimize exposure. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly as regulatory agencies emphasize green chemistry principles. These studies aim to ensure that its use aligns with sustainable development goals.

In the context of market trends, the global demand for fluorinated nitriles is projected to grow, driven by their applications in electronic materials and specialty chemicals. The CAS number 2228294-07-1 is frequently cited in patent literature, underscoring its commercial relevance. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of pharmaceutical developers and material scientists.

Looking ahead, 2-methyl-3-4-(trifluoromethyl)phenylbutanenitrile is poised to play a pivotal role in advancing innovative chemical solutions. Its integration into catalysis and polymer chemistry is an emerging area of exploration, with potential implications for renewable energy and advanced materials. As research continues to uncover its full potential, this compound remains a cornerstone in the evolution of synthetic chemistry.